4-Chloro-6-(ethylbutylamino)-2-methyl-5-nitropyrimidine
Cat. No. B8290219
M. Wt: 272.73 g/mol
InChI Key: FLHHWURIYMYQPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06083948
Procedure details
Part A. A solution of 4,6-dichloro-2-methyl-5-nitropyrimidine (prepared rising the methods of Albert, et al., J. Chem. Soc. 1954, p. 3832) (2.77 g, 13.3 mmol) in absolute ethanol (25 mL) was cooled to 0° C., and treated with triethylatine (2.00 mL, 14.3 mmol). Then, a solution of ethylbutylamine (1.80 mL, 13.2 mmol) in ethanol (3 mL) was added dropwise with stirring. The mixture was allowed to stir and warm to ambient temperature overnight, then was partitioned between water and ethyl acetate (100 mL each). The organic phase was separated, washed with satd. aq. brine (100 mL), dried over anhydrous sodium sulfate, filtered and evaporated. The residue was separated by column chromatography (silica gel, dichloromethane) to afford 4-chloro-6-(ethylbutylamino)-2-methyl-5-nitropyrimidine as an oil (3.34 g, 12.2 mmol, 92%). Spectral data: TLC RF 0.59 (dichloromethane). 1H NMR (300 MHz, CDCl3): δ3.45 (2H, q, J=7.0 Hz), 3.38 (2H, t, J=7.7 Hz), 2.50 (3H, s), 1.62-1.52 (2H, m), 1.38-1.26 (2H, m), 1.20 (3H, t, J=7.0 Hz), 0.94 (3H, t, J=7.3 Hz). MS (NH3 --CI): m/e 276 (4), 275 (40), 274 (16), 273 (100).
Yield
92%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[C:6]([Cl:11])[N:5]=[C:4]([CH3:12])[N:3]=1.[CH2:13]([NH:15][CH2:16][CH2:17][CH2:18][CH3:19])[CH3:14]>C(O)C>[Cl:11][C:6]1[C:7]([N+:8]([O-:10])=[O:9])=[C:2]([N:15]([CH2:13][CH3:14])[CH2:16][CH2:17][CH2:18][CH3:19])[N:3]=[C:4]([CH3:12])[N:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC(=NC(=C1[N+](=O)[O-])Cl)C
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Step Two
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Name
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|
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Quantity
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1.8 mL
|
|
Type
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reactant
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Smiles
|
C(C)NCCCC
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|
Name
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|
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Quantity
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3 mL
|
|
Type
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solvent
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|
Smiles
|
C(C)O
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Step Three
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Name
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|
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Quantity
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25 mL
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Type
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solvent
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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treated with triethylatine (2.00 mL, 14.3 mmol)
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STIRRING
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Type
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STIRRING
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|
Details
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to stir
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was partitioned between water and ethyl acetate (100 mL each)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic phase was separated
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WASH
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Type
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WASH
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|
Details
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washed with satd
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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aq. brine (100 mL), dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was separated by column chromatography (silica gel, dichloromethane)
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
|
ClC1=NC(=NC(=C1[N+](=O)[O-])N(CCCC)CC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 12.2 mmol | |
| AMOUNT: MASS | 3.34 g | |
| YIELD: PERCENTYIELD | 92% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
